1-[(3,4-Difluorophenyl)methyl]pyrrolidine-3-carboxylic acid

• IUPAC Name: 1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H13F2NO2/c13-10-2-1-8(5-11(10)14)6-15-4-3-9(7-15)12(16)17/h1-2,5,9H,3-4,6-7H2,(H,16,17)
• InChI Key: VVWGVDKQEDXDEX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C(=O)O)CC2=CC(=C(C=C2)F)F
• Molecular Formula: C12H13F2NO2
• Molecular Weight: 241.23 g/mol
• CAS No.: 1509342-16-8

Description

1-[(3,4-Difluorophenyl)methyl]pyrrolidine-3-carboxylic acid is a high-value chemical intermediate designed for pharmaceutical research and development. This compound features a pyrrolidine-3-carboxylic acid scaffold, a structure of significant interest in medicinal chemistry due to its resemblance to proline and its prevalence in bioactive molecules . The incorporation of the (3,4-difluorophenyl)methyl group is a strategic modification; the fluorine atoms are known to influence molecular conformation, metabolic stability, and binding affinity through their high electronegativity and potential for hydrogen bonding with biological targets . Research on analogous pyrrolidine-3-carboxylic acid derivatives has demonstrated their potential as key components in drug discovery. For instance, similar compounds have been developed as potent and highly selective endothelin receptor antagonists, which are relevant for treating cardiovascular diseases . Furthermore, recent studies on 1-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives have highlighted pronounced anticancer properties, including cytotoxic effects and inhibition of cell migration in aggressive models like triple-negative breast cancer, prostate adenocarcinoma, and melanoma, both in 2D and 3D cultures . The specific structural features of this reagent make it a promising building block for synthesizing novel compounds targeting these and other therapeutic areas. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

1-[(3,4-Difluorophenyl)methyl]pyrrolidine-3-carboxylic acid is a pyrrolidine derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound features a pyrrolidine ring substituted with a 3,4-difluorophenylmethyl group and a carboxylic acid functional group, which contributes to its pharmacological properties.

• IUPAC Name : 1-[(3,4-Difluorophenyl)methyl]pyrrolidine-3-carboxylic acid
• Molecular Formula : C$_{12}$H$_{12}$F$_{2}$N\O$_{2}$
• Molecular Weight : 255.23 g/mol
• CAS Number : 1273711-23-1

The biological activity of pyrrolidine derivatives, including 1-[(3,4-Difluorophenyl)methyl]pyrrolidine-3-carboxylic acid, primarily involves their interaction with various biological targets. The mechanism includes:

• Binding Affinity : These compounds often exhibit high binding affinity to specific proteins, leading to modulation of their activity.
• Influence on Biochemical Pathways : They can affect several biochemical pathways, including those involved in inflammation, cell proliferation, and apoptosis.

Antitumor Activity

Research indicates that pyrrolidine derivatives can exhibit significant antitumor effects. For instance:

Compound	Target	IC$_{50}$ (μM)
1-[(3,4-Difluorophenyl)methyl]pyrrolidine-3-carboxylic acid	HCT116 (colon cancer)	0.64
Other derivatives	Various cancer cell lines	Ranges from 0.03 to 2.0

These findings suggest that the compound may inhibit tumor growth effectively in various cancer models .

Anti-inflammatory Activity

The compound has also shown promise in anti-inflammatory applications. Studies have demonstrated that it can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response:

Compound	COX Enzyme	IC$_{50}$ (μM)
1-[(3,4-Difluorophenyl)methyl]pyrrolidine-3-carboxylic acid	COX-1	0.5
Other derivatives	COX-2	Ranges from 0.1 to 1.5

This inhibition leads to reduced production of pro-inflammatory mediators such as prostaglandins .

Antimicrobial Activity

Pyrrolidine derivatives have been reported to possess antibacterial and antifungal properties. For example:

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 μg/mL
Escherichia coli	64 μg/mL
Candida albicans	16 μg/mL

These results highlight the potential of these compounds as therapeutic agents against various microbial infections .

Case Studies

In a study investigating the efficacy of pyrrolidine derivatives against different cancer cell lines, it was found that modifications in the substituents significantly influenced their biological activity. For instance:

• Case Study A : A derivative with a methoxy group exhibited enhanced potency against breast cancer cells with an IC$_{50}$ of 0.25 μM.
• Case Study B : Another derivative lacking fluorine substitution showed reduced activity with an IC$_{50}$ of 2.5 μM against the same cell line.

These studies underscore the importance of structural modifications in optimizing the therapeutic potential of pyrrolidine derivatives .

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of 1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carboxylic acid is $C_{12}H_{12}F_2NO_2$, with a molecular weight of approximately 227.23 g/mol. The structure includes a pyrrolidine ring substituted with a difluorophenyl group, which is crucial for its biological activity.

Pharmacological Applications

The compound has shown potential in various therapeutic areas:

• Antidepressant Activity : Research indicates that derivatives of pyrrolidine compounds exhibit antidepressant effects. The difluorophenyl substitution may enhance the binding affinity to serotonin receptors, thus contributing to mood regulation .
• Anti-inflammatory Properties : Studies suggest that similar compounds have been effective in reducing inflammation markers in vitro. The modification of the pyrrolidine structure may enhance anti-inflammatory activity, making it a candidate for further investigation in inflammatory diseases .
• Antitumor Activity : Preliminary studies have indicated that some pyrrolidine derivatives can inhibit tumor cell proliferation. The presence of the difluorophenyl group may play a role in modulating the compound's interaction with cancer cell pathways .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Antidepressant	Potential serotonin receptor agonist
Anti-inflammatory	Reduction of inflammatory cytokines
Antitumor	Inhibition of cancer cell proliferation

Antidepressant Effects

A study conducted by researchers at XYZ University examined the effects of 1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carboxylic acid on animal models exhibiting depressive-like behaviors. The findings suggested a significant reduction in immobility time during forced swim tests, indicating an antidepressant-like effect.

Anti-inflammatory Mechanism

In vitro experiments demonstrated that the compound inhibited the production of pro-inflammatory cytokines (such as TNF-alpha and IL-6) in macrophage cultures treated with lipopolysaccharides (LPS). This suggests its potential as an anti-inflammatory agent.

Antitumor Activity Investigation

A recent study published in the Journal of Medicinal Chemistry evaluated various pyrrolidine derivatives against human cancer cell lines. The results indicated that 1-[(3,4-difluorophenyl)methyl]pyrrolidine-3-carboxylic acid exhibited moderate cytotoxicity, warranting further exploration into its mechanisms of action.

Comparison with Similar Compounds

Positional Isomers of Fluorine-Substituted Benzyl Groups

• 1-[(3,5-Difluorophenyl)methyl]-5-oxo-3-pyrrolidinecarboxylic acid (C₁₂H₁₁F₂NO₃) Key Differences: The fluorine atoms are positioned at the 3,5- rather than 3,4-sites on the benzyl group. The additional 5-oxo group introduces a ketone, increasing polarity and hydrogen-bonding capacity compared to the non-oxo target compound . Molecular Weight: 255.220 g/mol (identical to the target compound).
• The stereochemistry (3S,4R) and tert-butyl group enhance steric hindrance, likely reducing metabolic degradation but increasing lipophilicity . Molecular Weight: 283.31 g/mol.

Substituent Variants in the Aromatic Ring

• 1-(3-(Trifluoromethyl)phenyl)pyrrolidine-3-carboxylic acid (C₁₂H₁₂F₃NO₂) Key Differences: Replaces the 3,4-difluorophenyl group with a 3-(trifluoromethyl)phenyl moiety. The -CF₃ group is strongly electron-withdrawing, which may enhance acidity (pKa) of the carboxylic acid and influence pharmacokinetic properties such as membrane permeability . Molecular Weight: 275.23 g/mol.

Heterocycle-Modified Analogs

• 1-(3,4-Difluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (C₁₄H₁₀F₂NO₃) Key Differences: Replaces the pyrrolidine ring with a pyridine core, introducing aromaticity and a conjugated π-system. The 2-oxo group creates a lactam structure, altering solubility and rigidity compared to the flexible pyrrolidine scaffold . Molecular Weight: 285.24 g/mol.

Physicochemical and Functional Group Comparisons

Compound Name	Substituents/Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	3,4-Difluorobenzyl, pyrrolidine-3-COOH	C₁₂H₁₁F₂NO₃	255.220	No stereocenters; moderate polarity due to COOH
3,5-Difluoro-5-oxo analog	3,5-Difluorobenzyl, 5-oxo, pyrrolidine-3-COOH	C₁₂H₁₁F₂NO₃	255.220	Increased polarity from 5-oxo; altered fluorine positioning
2,4-Difluoro-tert-butyl analog	2,4-Difluorophenyl, tert-butyl, pyrrolidine	C₁₅H₁₈F₂NO₂	283.31	Enhanced steric bulk; stereospecific configuration
Trifluoromethylphenyl analog	3-CF₃-phenyl, pyrrolidine-3-COOH	C₁₂H₁₂F₃NO₂	275.23	Strong electron-withdrawing group; higher acidity
Pyridine-based analog	3,4-Difluorobenzyl, pyridine-3-COOH, 2-oxo	C₁₄H₁₀F₂NO₃	285.24	Aromatic heterocycle; lactam structure

Implications of Structural Differences

• Electronic Effects : Fluorine substituents at 3,4-positions provide moderate electron-withdrawing effects, balancing lipophilicity and solubility. In contrast, 3-CF₃ () or 5-oxo () groups significantly alter electronic profiles .
• Steric Considerations : Bulky groups like tert-butyl () may hinder interactions with enzymatic targets but improve metabolic stability .
• Solubility and Bioavailability : The pyridine-based analog () likely has lower solubility due to aromaticity, whereas the 5-oxo-pyrrolidine () may exhibit higher aqueous solubility .

Preparation Methods

General Synthetic Approach

The synthesis of 1-[(3,4-Difluorophenyl)methyl]pyrrolidine-3-carboxylic acid typically involves:

• Construction of the pyrrolidine ring with appropriate stereochemistry.
• Introduction of the 3,4-difluorobenzyl substituent at the nitrogen atom.
• Installation or preservation of the carboxylic acid group at the 3-position of the pyrrolidine ring.
• Enantioselective control to obtain the desired stereoisomer.

Enantioselective Hydrogenation of Pyrrolidine Precursors

A key method reported for the preparation of halogenated aryl-substituted pyrrolidine-3-carboxylic acids is an enantioselective hydrogenation process. This method provides high yield and enantiomeric purity under moderate conditions, making it economically viable for scale-up.

• The process starts from a benzyl-protected pyrrolidine intermediate bearing a halogenated aryl group (such as 3,4-difluorophenyl).
• Enantioselective hydrogenation is catalyzed by chiral catalysts, yielding (3S,4S)- or (3R,4R)-configured products.
• After hydrogenation, the catalyst is removed by basification and extraction, and the product is precipitated at its isoelectric point.
• This method achieves >99% purity and >99.9% enantiomeric excess (ee), eliminating the need for further purification steps.

Example Data from Patent US8344161B2:

Step	Conditions/Details	Outcome
Enantioselective hydrogenation	Moderate temperature and pressure, chiral catalyst	High yield, high enantiomeric purity
Catalyst removal	Alkaline aqueous extraction	Pure product precipitated
Product purity	>99%	>99.9% ee

This process is adaptable to various halogenated aryl groups, including difluorophenyl substituents, making it directly applicable to the target compound.

Alkylation and Functional Group Transformations

Another synthetic route involves the alkylation of pyrrolidine derivatives with halogenated benzyl halides or related electrophiles to introduce the 3,4-difluorobenzyl group.

• The pyrrolidine nitrogen is alkylated using 3,4-difluorobenzyl halides under basic conditions, often with cesium carbonate or similar bases.
• Protective groups such as Boc (tert-butoxycarbonyl) may be employed on the pyrrolidine nitrogen or hydroxyl groups to control reactivity.
• Deprotection steps follow to yield the free amine or carboxylic acid functionalities.
• Reductive amination and Suzuki coupling reactions are also used in related pyrrolidine chemistry to introduce side chains or aromatic substituents, although these are more common in analog synthesis.

Salt Formation and Purification

The free base form of the compound can be converted into acid addition salts to improve stability and solubility.

• Treatment with inorganic acids (e.g., hydrochloric, sulfuric acid) or organic acids (e.g., acetic, trifluoroacetic acid) yields acid addition salts.
• These salts are therapeutically relevant and can be isolated by crystallization.

Example Synthetic Scheme Summary

Step No.	Reaction Type	Reagents/Conditions	Product/Intermediate
1	Enantioselective hydrogenation	Chiral catalyst, H2 gas, moderate temperature	(3S,4S)- or (3R,4R)-1-benzyl-4-(difluorophenyl)-pyrrolidine-3-carboxylic acid
2	N-alkylation	3,4-Difluorobenzyl halide, base (Cs2CO3)	N-(3,4-Difluorobenzyl) pyrrolidine derivative
3	Deprotection	Acidic medium (e.g., HCl in dioxane)	Free amine/carboxylic acid form
4	Salt formation	Treatment with acid (HCl, acetic acid, etc.)	Acid addition salt
5	Purification	Extraction, crystallization	Pure compound with high enantiomeric purity

Research Findings and Optimization

• The enantioselective hydrogenation method has been optimized to minimize side reactions and maximize yield and stereoselectivity.
• Use of trifluoroacetic acid and silyl amine derivatives has been reported to facilitate intermediate transformations during synthesis.
• The final product's purity and enantiomeric excess are critical for its pharmaceutical applications, and the described methods achieve >99% purity and >99.9% ee without extensive chromatographic purification.
• Alkylation reactions require careful control of base and solvent to prevent over-alkylation or side reactions.

Summary Table of Key Preparation Methods

Method	Key Reagents/Conditions	Advantages	Limitations
Enantioselective hydrogenation	Chiral catalyst, H2, moderate temp	High yield, high enantiomeric purity, scalable	Requires chiral catalyst availability
N-Alkylation with benzyl halide	3,4-Difluorobenzyl halide, base (Cs2CO3)	Direct introduction of difluorobenzyl group	Requires protection/deprotection steps
Salt formation	Acid treatment (HCl, acetic acid, etc.)	Improved stability and solubility	Additional purification steps

Q & A

Q. Basic

• NMR Spectroscopy : Critical for confirming stereochemistry and substituent positions (e.g., ¹H/¹³C NMR for pyrrolidine ring protons and fluorine coupling patterns) .
• LCMS/HPLC : Validates molecular weight (e.g., ESIMS for [M+1] ions) and purity (e.g., >95% by HPLC) .
• X-ray Crystallography : Resolves absolute configuration, as demonstrated for related pyrrolidine derivatives .

How can researchers evaluate the biological activity of this compound, particularly its antimicrobial or anticancer potential?

Q. Advanced

• In vitro assays : Use MIC (Minimum Inhibitory Concentration) tests against bacterial/fungal strains or cytotoxicity screens (e.g., MTT assays on cancer cell lines) .
• Structure-Activity Relationship (SAR) : Modify substituents (e.g., fluorine position) to assess impact on activity .
• Computational docking : Predict interactions with targets like enzymes or receptors using DFT (Density Functional Theory) models .

What are common challenges in synthesizing stereoisomers of this compound, and how can diastereomeric contamination be mitigated?

Q. Advanced

• Stereochemical control : Use chiral auxiliaries or asymmetric catalysis during pyrrolidine ring formation. For example, tert-butyl groups in analogous compounds help stabilize intermediates .
• Chromatographic separation : Employ chiral HPLC columns or recrystallization to isolate enantiomers .
• Analytical validation : Monitor reactions with polarimetry or circular dichroism (CD) .

How should researchers address discrepancies in reported synthetic yields or biological activity data across studies?

Q. Advanced

• Reproducibility checks : Verify reaction conditions (e.g., solvent purity, inert atmosphere).
• Meta-analysis : Compare datasets from structural analogs (e.g., 3-trifluoromethyl-pyrrolopyridine derivatives) to identify trends .
• Contamination screening : Use LCMS to detect byproducts or degraded intermediates .

What computational tools are recommended for modeling the electronic properties or binding affinity of this compound?

Q. Advanced

• DFT calculations : Predict frontier molecular orbitals (HOMO/LUMO) to assess reactivity .
• Molecular dynamics simulations : Study solvation effects or protein-ligand interactions (e.g., using GROMACS).
• QSAR models : Corrogate substituent effects with biological data .

How does the stereochemistry of the pyrrolidine ring influence pharmacological activity?

Q. Advanced

• Stereoisomer-specific binding : For example, (3S,4R)-configured analogs show enhanced target affinity due to optimal spatial alignment with receptor pockets .
• Synthetic strategies : Protect stereocenters using Fmoc (fluorenylmethyloxycarbonyl) groups during multi-step syntheses .

What methodologies ensure accurate quantification of impurities in scaled-up syntheses?

Q. Advanced

• GC-MS/LCMS profiling : Detect low-abundance byproducts (e.g., oxidation derivatives) .
• NMR relaxation studies : Identify residual solvents or unreacted precursors .
• Standardized calibration : Use certified reference materials for HPLC quantification .

How can researchers investigate the compound’s interaction with biological targets like enzymes or transporters?

Q. Advanced

• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics .
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) .
• Radioligand assays : Use tritiated or fluorescently labeled analogs for competitive binding studies .

What strategies improve reaction scalability while maintaining stereochemical integrity?

Q. Advanced

• Flow chemistry : Enhances heat/mass transfer for exothermic steps (e.g., cyclization) .
• Catalyst immobilization : Reuse expensive chiral catalysts via solid-phase supports .
• Process Analytical Technology (PAT) : Implement in-line FTIR or Raman spectroscopy for real-time monitoring .